Isomammein
Overview
Description
Isomammein, also known as mammea b/aa, belongs to the class of organic compounds known as 7-hydroxycoumarins. These are coumarins that contain one or more hydroxyl groups attached to the C7 position the coumarin skeleton. This compound exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, this compound is primarily located in the membrane (predicted from logP). Outside of the human body, this compound can be found in fruits. This makes this compound a potential biomarker for the consumption of this food product.
5,7-dihydroxy-8-(3-methylbut-2-enyl)-6-(3-methylbutanoyl)-4-propyl-2H-chromen-2-one is a hydroxycoumarin. It has a role as a metabolite.
Scientific Research Applications
Generalized Isobaric Multiplet Mass Equation : The study by Dong et al. (2017) discusses the Isobaric Multiplet Mass Equation (IMME) in nuclear physics, which could be relevant in understanding the fundamental properties of molecules like Isomammein.
Cyberinfrastructure for Isotope Analysis : The work by Bowen et al. (2012) describes the IsoMAP system, a web-based GIS gateway for the analysis of light stable isotopes. This could potentially be applied to the analysis of compounds like this compound.
Isomap Algorithm in Data Analysis : Research like Dawson et al. (2005) utilizes the Isomap algorithm for data analysis, which might be useful in studying the properties and applications of this compound in various fields, such as bioinformatics.
Pharmacokinetics Study of Isorhamnetin : Although not directly about this compound, the study by Peng et al. (2017) on isorhamnetin, a related compound, could provide insights into the methodologies for studying the pharmacokinetics of similar compounds.
Stable Isotopes in Animal Ecology : The paper by Gannes et al. (1997) discusses the use of stable isotopes in ecological studies, which might offer a perspective on how isotopes related to compounds like this compound are used in ecological research.
Electrochemical Sensors for Biomolecules : The research by Tiwari et al. (2016) on the development of sensors for biomolecules could be relevant for detecting and analyzing molecules such as this compound.
Properties
CAS No. |
478-67-1 |
|---|---|
Molecular Formula |
C22H28O5 |
Molecular Weight |
372.5 g/mol |
IUPAC Name |
5,7-dihydroxy-6-(3-methylbutanoyl)-8-(3-methylbut-2-enyl)-4-propylchromen-2-one |
InChI |
InChI=1S/C22H28O5/c1-6-7-14-11-17(24)27-22-15(9-8-12(2)3)20(25)19(21(26)18(14)22)16(23)10-13(4)5/h8,11,13,25-26H,6-7,9-10H2,1-5H3 |
InChI Key |
VXFHCMCZMKQIMR-UHFFFAOYSA-N |
SMILES |
CCCC1=CC(=O)OC2=C1C(=C(C(=C2CC=C(C)C)O)C(=O)CC(C)C)O |
Canonical SMILES |
CCCC1=CC(=O)OC2=C1C(=C(C(=C2CC=C(C)C)O)C(=O)CC(C)C)O |
melting_point |
109°C |
| 478-67-1 | |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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